Cas no 1155102-65-0 (1-(cyclopropylmethyl)-1H-indazol-6-amine)

• Product Name: 1-(cyclopropylmethyl)-1H-indazol-6-amine
• CAS No: 1155102-65-0
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 4681675
• PubChem ID: 43646564
• Update Time: 2025-10-28

1-(cyclopropylmethyl)-1H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-6-amine, 1-(cyclopropylmethyl)-
• 1-(cyclopropylmethyl)-1H-indazol-6-amine

• Inchi： 1S/C11H13N3/c12-10-4-3-9-6-13-14(11(9)5-10)7-8-1-2-8/h3-6,8H,1-2,7,12H2
• InChI Key： ORAOYIOMGMVEMN-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C=CC=2C=N1)N)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8

Additional information on 1-(cyclopropylmethyl)-1H-indazol-6-amine

Introduction to 1-(cyclopropylmethyl)-1H-indazol-6-amine (CAS No. 1155102-65-0)

1-(cyclopropylmethyl)-1H-indazol-6-amine, also known by its CAS number 1155102-65-0, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The unique structural features of 1-(cyclopropylmethyl)-1H-indazol-6-amine make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 1-(cyclopropylmethyl)-1H-indazol-6-amine consists of an indazole core with a cyclopropylmethyl substituent at the 1-position and an amino group at the 6-position. The cyclopropylmethyl substituent introduces a degree of steric hindrance and hydrophobicity, which can influence the compound's pharmacokinetic properties and biological activity. The amino group at the 6-position provides a site for potential hydrogen bonding interactions, which can enhance the compound's binding affinity to target proteins.

Recent studies have explored the potential applications of 1-(cyclopropylmethyl)-1H-indazol-6-amine in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that 1-(cyclopropylmethyl)-1H-indazol-6-amine exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(cyclopropylmethyl)-1H-indazol-6-amine has also been investigated for its antitumor activity. A study published in Cancer Research demonstrated that this compound selectively inhibited the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a promising lead compound for further drug development.

In addition to its therapeutic potential, 1-(cyclopropylmethyl)-1H-indazol-6-amine has been studied for its neuroprotective effects. Research published in the Journal of Neurochemistry showed that this compound protected neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest that 1-(cyclopropylmethyl)-1H-indazol-6-amine could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 1-(cyclopropylmethyl)-1H-indazol-6-amine have also been evaluated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for successful drug development. Additionally, preclinical toxicity studies have indicated that 1-(cyclopropylmethyl)-1H-indazol-6-amine has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

The synthesis of 1-(cyclopropylmethyl)-1H-indazol-6-amine has been optimized to improve yield and scalability. A recent publication in Organic Letters described a streamlined synthetic route that involves the coupling of 6-bromoindazole with cyclopropylmethyl bromide followed by deprotection to yield the final product. This synthetic method is highly efficient and can be readily adapted for large-scale production.

In conclusion, 1-(cyclopropylmethyl)-1H-indazol-6-amine (CAS No. 1155102-65-0) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for various diseases.